Cas no 108098-16-4 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-methyl-8-oxo-7-[[(1-phenylcyclopropyl)carbonyl]amino]-, (6R-trans)-(9CI))

• Product Name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-methyl-8-oxo-7-[[(1-phenylcyclopropyl)carbonyl]amino]-, (6R-trans)-(9CI)
• CAS No: 108098-16-4
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 208114
• PubChem ID: 3065453
• Update Time: 2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-methyl-8-oxo-7-[[(1-phenylcyclopropyl)carbonyl]amino]-, (6R-trans)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-methyl-8-oxo-7-[[(1-phenylcyclopropyl)carbonyl]amino]-, (6R-trans)-(9CI)
• (6R,7R)-3-methyl-8-oxo-7-[(1-phenylcyclopropanecarbonyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-methyl-8-oxo-7-[[(1-phenylcyclopropyl)carbonyl]amino]-, (6R-trans)-(9
• BRN 5645070
• DTXSID10148386
• 108098-16-4
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-methyl-8-oxo- 7-(((1-phenylcyclopropyl)carbonyl)amino)-, (6R-trans)-

• Inchi： 1S/C18H18N2O4S/c1-10-9-25-15-12(14(21)20(15)13(10)16(22)23)19-17(24)18(7-8-18)11-5-3-2-4-6-11/h2-6,12,15H,7-9H2,1H3,(H,19,24)(H,22,23)/t12-,15-/m1/s1
• InChI Key： VQGJBDWJEGGATG-IUODEOHRSA-N
• SMILES： S1CC(C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(C1(C2C=CC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 358.09884
• Monoisotopic Mass: 358.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 715.8°Cat760mmHg
• Flash Point: 386.7°C
• Refractive Index: 1.698
• PSA: 86.71
• LogP: 2.25490